Cas no 683257-55-8 ((2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile)

• Product Name: (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• CAS No: 683257-55-8
• MF: C₂₁H₁₈BrN₃S
• MW: 424.356722354889
• CID: 5878254
• PubChem ID: 18558785
• Update Time: 2025-06-10

(2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, α-[[(4-bromo-2-methylphenyl)amino]methylene]-4-(3,4-dimethylphenyl)-
• AKOS024603027
• 683257-55-8
• (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-(4-bromo-2-methylanilino)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile
• F1110-0299

• Inchi： 1S/C21H18BrN3S/c1-13-4-5-16(8-14(13)2)20-12-26-21(25-20)17(10-23)11-24-19-7-6-18(22)9-15(19)3/h4-9,11-12,24H,1-3H3
• InChI Key： MECYZFAMWPEKHF-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C(C)=C2)N=C1C(=CNC1=CC=C(Br)C=C1C)C#N

Computed Properties

• Exact Mass: 423.04048g/mol
• Monoisotopic Mass: 423.04048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 548.0±60.0 °C(Predicted)
• pka: -1.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

Research Brief on (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS: 683257-55-8)

The compound (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS: 683257-55-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of the molecule, such as the presence of a thiazole ring and a bromo-substituted phenyl group, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between the compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant anti-proliferative effects against several cancer cell lines. Notably, the compound's ability to modulate key signaling pathways, such as the MAPK and PI3K/AKT cascades, has been a focal point of recent investigations. These findings suggest that (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile could serve as a lead compound for the development of novel therapeutics.

Further research is underway to optimize the pharmacokinetic properties of the compound, including its solubility, stability, and bioavailability. Structural modifications, such as the introduction of additional functional groups, are being explored to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Continued research in this area holds the potential to unlock new therapeutic avenues for treating complex diseases.